Cas no 847818-66-0 (1-Isopentyl-1H-pyrazole-5-boronic acid)
847818-66-0 structure
Product Name:1-Isopentyl-1H-pyrazole-5-boronic acid
CAS No:847818-66-0
MF:C8H15BN2O2
MW:182.027901887894
MDL:MFCD12407381
CID:1039174
PubChem ID:11309888
Update Time:2025-04-20
1-Isopentyl-1H-pyrazole-5-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (1-Isopentyl-1H-pyrazol-5-yl)boronic acid
- 2-(3-Methylbutyl)-2H-pyrazole-3-boronic acid
- B-[1-(3-methylbutyl)-1H-pyrazol-5-yl]Boronic acid
- 1-(3-methylbutyl)-1H-pyrazol-5-ylboronic acid
- 1-Isopentyl-1H-pyrazole-5-boronic acid
- SCHEMBL15329870
- FT-0736053
- (1-Isopentyl-1H-pyrazol-5-yl)boronicacid
- E84424
- DTXSID30461887
- MFCD12407381
- 847818-66-0
- CS-0173869
- BS-24282
- AKOS015893105
- XIB81866
- [2-(3-methylbutyl)pyrazol-3-yl]boronic Acid
- DA-35248
- 2-(3-METHYLBUTYL)PYRAZOL-3-YLBORONIC ACID
-
- MDL： MFCD12407381
- Inchi： 1S/C8H15BN2O2/c1-7(2)4-6-11-8(9(12)13)3-5-10-11/h3,5,7,12-13H,4,6H2,1-2H3
- InChI Key： CWFZHICUFOUGRG-UHFFFAOYSA-N
- SMILES： OB(C1=CC=NN1CCC(C)C)O
Computed Properties
- Exact Mass: 182.12300
- Monoisotopic Mass: 182.1226579g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3Ų
Experimental Properties
- PSA: 58.28000
- LogP: -0.39100
1-Isopentyl-1H-pyrazole-5-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM124001-1g |
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid |
847818-66-0 | 96% | 1g |
$331 | 2021-08-05 | |
| Chemenu | CM124001-5g |
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid |
847818-66-0 | 96% | 5g |
$1016 | 2021-08-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD239947-100mg |
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid |
847818-66-0 | 96% | 100mg |
￥219.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD239947-250mg |
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid |
847818-66-0 | 96% | 250mg |
￥371.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD239947-1g |
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid |
847818-66-0 | 96% | 1g |
￥1000.0 | 2024-04-18 | |
| Matrix Scientific | 092649-250mg |
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid, 95+% |
847818-66-0 | 95+% | 250mg |
$378.00 | 2023-09-10 | |
| Matrix Scientific | 092649-1g |
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid, 95+% |
847818-66-0 | 95+% | 1g |
$807.00 | 2023-09-10 | |
| Fluorochem | 217362-1g |
1-Isopentyl-1H-pyrazol-5-yl)boronic acid |
847818-66-0 | 95% | 1g |
￡400.00 | 2022-03-01 | |
| Fluorochem | 217362-5g |
1-Isopentyl-1H-pyrazol-5-yl)boronic acid |
847818-66-0 | 95% | 5g |
￡1225.00 | 2022-03-01 | |
| Chemenu | CM124001-1g |
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid |
847818-66-0 | 96% | 1g |
$*** | 2023-05-29 |
1-Isopentyl-1H-pyrazole-5-boronic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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